Cas no 922087-72-7 (3,3-diphenyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylpropanamide)

3,3-Diphenyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylpropanamide is a synthetic organic compound featuring a diphenylpropanamide core linked to a tetrahydroisoquinoline sulfonamide moiety. Its structural complexity confers potential utility in medicinal chemistry, particularly as an intermediate or pharmacophore in drug discovery. The diphenyl group may enhance binding affinity to hydrophobic targets, while the tetrahydroisoquinoline sulfonamide segment could contribute to selective enzyme inhibition or receptor modulation. This compound’s hybrid architecture offers versatility for derivatization, enabling exploration of structure-activity relationships in therapeutic applications. Its synthetic route and purity are critical for reproducibility in research settings. Further studies are required to elucidate its full pharmacological profile and potential applications.
3,3-diphenyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylpropanamide structure
922087-72-7 structure
Product Name:3,3-diphenyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylpropanamide
CAS No:922087-72-7
MF:C26H28N2O3S
MW:448.577125549316
CID:6236126
PubChem ID:16809525
Update Time:2025-10-24

3,3-diphenyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 3,3-diphenyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylpropanamide
    • SR-01000911743-1
    • SR-01000911743
    • N-(2-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-3,3-diphenylpropanamide
    • F2282-0109
    • 3,3-diphenyl-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]propanamide
    • 922087-72-7
    • AKOS024635943
    • N-[2-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)ethyl]-3,3-diphenylpropanamide
    • Inchi: 1S/C26H28N2O3S/c29-26(19-25(22-10-3-1-4-11-22)23-12-5-2-6-13-23)27-16-18-32(30,31)28-17-15-21-9-7-8-14-24(21)20-28/h1-14,25H,15-20H2,(H,27,29)
    • InChI Key: FRPJSGKKYZCQPQ-UHFFFAOYSA-N
    • SMILES: S(CCNC(CC(C1C=CC=CC=1)C1C=CC=CC=1)=O)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

  • Exact Mass: 448.18206393g/mol
  • Monoisotopic Mass: 448.18206393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 674
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 74.9Ų

3,3-diphenyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2282-0109-2μmol
3,3-diphenyl-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]propanamide
922087-72-7 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2282-0109-5μmol
3,3-diphenyl-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]propanamide
922087-72-7 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2282-0109-10μmol
3,3-diphenyl-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]propanamide
922087-72-7 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2282-0109-1mg
3,3-diphenyl-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]propanamide
922087-72-7 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2282-0109-2mg
3,3-diphenyl-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]propanamide
922087-72-7 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2282-0109-3mg
3,3-diphenyl-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]propanamide
922087-72-7 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2282-0109-4mg
3,3-diphenyl-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]propanamide
922087-72-7 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2282-0109-5mg
3,3-diphenyl-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]propanamide
922087-72-7 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2282-0109-10mg
3,3-diphenyl-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]propanamide
922087-72-7 90%+
10mg
$79.0 2023-05-16

Additional information on 3,3-diphenyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylpropanamide

Introduction to Compound with CAS No 922087-72-7 and Product Name: 3,3-diphenyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylpropanamide

The compound with the CAS number 922087-72-7 and the product name 3,3-diphenyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylpropanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups that contribute to its biological activity and make it a promising candidate for further research and development.

At the core of this compound's structure lies the 1,2,3,4-tetrahydroisoquinoline-2-sulfonyl moiety, which is a well-known pharmacophore in medicinal chemistry. This moiety has been extensively studied for its role in modulating various biological pathways. The presence of the diphenyl group at the 3-position of the propanamide chain further enhances the compound's lipophilicity and binding affinity to biological targets. These structural elements collectively contribute to the compound's potential as an active pharmaceutical ingredient (API).

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with target proteins with high precision. Studies have shown that the 1,2,3,4-tetrahydroisoquinoline-2-sulfonyl group interacts favorably with enzymes and receptors involved in neurological disorders. The diphenyl-N-ethylpropanamide moiety has been identified as a key contributor to the compound's ability to cross the blood-brain barrier, making it an attractive candidate for treating central nervous system (CNS) disorders.

In vitro studies have demonstrated that 3,3-diphenyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylpropanamide exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases. For instance, preliminary data suggest that this compound may inhibit acetylcholinesterase (AChE), an enzyme whose overactivity is associated with Alzheimer's disease. Additionally, its interaction with monoamine oxidase (MAO) has been explored as a potential therapeutic strategy for depression and other mood disorders.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the 1,2,3,4-tetrahydroisoquinoline-2-sulfonyl group through a Pictet-Spengler reaction followed by sulfonylation. The subsequent coupling of the sulfonylated intermediate with the diphenyl-N-ethylpropanamide moiety is achieved using palladium-catalyzed cross-coupling reactions. These synthetic strategies highlight the importance of advanced organic chemistry techniques in developing complex pharmaceutical molecules.

One of the most exciting aspects of this compound is its potential application in drug discovery for CNS disorders. The unique combination of structural features has led to its investigation as a candidate for treating conditions such as Parkinson's disease and schizophrenia. Preclinical studies have shown that derivatives of this compound exhibit neuroprotective properties by modulating dopaminergic pathways. The ability to fine-tune these interactions through structural modifications opens up new avenues for developing more effective therapeutics.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 3,3-diphenyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylpropanamide exemplifies how integrating structural biology insights with synthetic chemistry can lead to innovative drug candidates. By leveraging computational tools to predict biological activity and designing molecules with optimized pharmacokinetic profiles, researchers can accelerate the drug discovery process.

Future research directions for this compound include exploring its mechanism of action in detail and conducting extensive preclinical studies to assess its safety and efficacy. Additionally, investigating analogues of this compound may reveal new insights into its pharmacological properties and expand its therapeutic potential. The growing interest in natural product-inspired scaffolds underscores their importance as a rich source of bioactive molecules for drug development.

In conclusion,922087-72-7 and its corresponding product name,3,3-diphenyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylpropanamide, represent a significant contribution to pharmaceutical chemistry. Their unique structural features and promising biological activities make them valuable candidates for further research and development. As our understanding of complex molecular interactions continues to evolve,so too will our ability to design molecules that address unmet medical needs effectively.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk